Cas no 1249677-18-6 (2-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-propylacetamide)

• Product Name: 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-propylacetamide
• CAS No: 1249677-18-6
• MF: C₈H₁₃BrN₄O
• MW: 261.119020223618
• CID: 6486433
• PubChem ID: 61175620
• Update Time: 2025-09-27

2-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-propylacetamide
• EN300-1108636
• AKOS010422601
• 1249677-18-6

• Inchi： 1S/C8H13BrN4O/c1-2-3-11-7(14)5-13-4-6(9)8(10)12-13/h4H,2-3,5H2,1H3,(H2,10,12)(H,11,14)
• InChI Key： OZLSBYQOKAEUFJ-UHFFFAOYSA-N
• SMILES： BrC1C(N)=NN(C=1)CC(NCCC)=O

Computed Properties

• Exact Mass: 260.02727g/mol
• Monoisotopic Mass: 260.02727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-propylacetamide

Comprehensive Overview of 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-propylacetamide (CAS No. 1249677-18-6)

The compound 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-propylacetamide (CAS No. 1249677-18-6) is a specialized heterocyclic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with amino and bromo groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in its applications due to the rising demand for small-molecule drugs and crop protection agents.

In recent years, the pharmaceutical industry has focused on targeted therapies, and compounds like 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-propylacetamide are being explored for their ability to modulate specific biological pathways. The presence of both amino and bromo functional groups allows for further derivatization, enabling the creation of libraries for high-throughput screening. This aligns with the growing trend of precision medicine, where customized treatments are developed based on individual genetic profiles.

Another area of interest is the compound's potential role in agrochemical innovation. With global concerns about food security and sustainable farming, researchers are investigating pyrazole derivatives for their herbicidal and pesticidal properties. The bromo substitution in 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-propylacetamide could enhance its binding affinity to target enzymes in pests, offering a new avenue for eco-friendly crop protection solutions.

From a synthetic chemistry perspective, this compound is valued for its scalable production and compatibility with modern catalytic methods. Its N-propylacetamide side chain improves solubility, which is critical for formulation in both drug delivery systems and agricultural sprays. Laboratories often search for CAS No. 1249677-18-6 suppliers to support their R&D projects, highlighting its commercial relevance.

The safety profile of 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-propylacetamide is another frequently discussed topic. While it is not classified as hazardous under standard regulations, proper handling protocols are recommended due to its reactive functional groups. This aligns with the broader industry shift toward green chemistry principles, emphasizing safer reagents and processes.

In summary, 2-(3-amino-4-bromo-1H-pyrazol-1-yl)-N-propylacetamide (CAS No. 1249677-18-6) represents a promising scaffold for multiple industries. Its adaptability in drug discovery, agrochemical development, and material science ensures sustained interest. As research progresses, this compound may unlock novel solutions for pressing challenges in human health and environmental sustainability.